![molecular formula C9H16ClN B2739637 1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride CAS No. 2411261-00-0](/img/structure/B2739637.png)
1,2,3,4,5,6,7,8-Octahydroisoquinoline;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,3,4,5,6,7,8-Octahydroisoquinoline hydrochloride is a chemical compound with the CAS Number: 2411261-00-0 . It has a molecular weight of 173.69 and is typically stored at room temperature . It is a powder in physical form .
Molecular Structure Analysis
The IUPAC Name for this compound is 1,2,3,4,5,6,7,8-octahydroisoquinoline hydrochloride . The InChI Code is 1S/C9H15N.ClH/c1-2-4-9-7-10-6-5-8(9)3-1;/h10H,1-7H2;1H .Physical And Chemical Properties Analysis
1,2,3,4,5,6,7,8-Octahydroisoquinoline hydrochloride is a powder in physical form . It has a melting point of 147-149 degrees . It is typically stored at room temperature .Scientific Research Applications
1. Chemical Transformations and Cyclization Studies
The scientific literature illustrates the diverse chemical transformations and cyclization studies involving 1,2,3,4,5,6,7,8-octahydroisoquinoline. For instance, Brossi and Schnider (1956) investigated the racemization of optically active octahydroisoquinolines, indicating the compound's ability to undergo structural transformations under specific conditions (Brossi & Schnider, 1956). Similarly, Patrick et al. (1995) explored acid-catalyzed cyclization of octahydroisoquinoline derivatives, showcasing the compound's capacity to form complex cyclic structures (Patrick & Willis, 1995).
2. Synthesis and Characterization of Complexes
The synthesis and characterization of various complexes involving octahydroisoquinoline have been a focus of research. For instance, Patel and Patel (2017) synthesized and characterized divalent transition metal complexes of 8-hydroxyquinoline, a study that emphasizes the compound's utility in forming metal complexes with potential pharmacological importance (Patel & Patel, 2017). Another study by Wang and Xu (2008) explored the synthesis and optical properties of novel chlorobismuthate(III) complexes, indicating the broad applicability of such compounds in materials science (Wang & Xu, 2008).
3. Involvement in the Synthesis of Novel Compounds
Research also delves into the use of octahydroisoquinoline in the synthesis of novel compounds with potential applications in various fields, including pharmacology. Yan et al. (2013) synthesized polyhalo 2-aryl-4-aminoquinazolines and 3-amino-indazoles as anti-cancer agents, highlighting the role of octahydroisoquinoline derivatives in the development of new therapeutic agents (Yan et al., 2013).
4. Anti-corrosion Studies
The compound's derivatives have been studied for their anti-corrosion properties as well. Douche et al. (2020) investigated the anti-corrosion performance of 8-hydroxyquinoline derivatives for mild steel in acidic medium, suggesting its potential application in protecting metals from corrosion (Douche et al., 2020).
Safety and Hazards
This compound is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
1,2,3,4,5,6,7,8-octahydroisoquinoline;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N.ClH/c1-2-4-9-7-10-6-5-8(9)3-1;/h10H,1-7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHMTVEBUPDHVID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)CCNC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2411261-00-0 |
Source
|
Record name | 1,2,3,4,5,6,7,8-octahydroisoquinoline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.